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Compound of Interest

Compound Name: 2-Benzylicyclohexanone

Cat. No.: B1266569

Essential Safety and Handling Guide for 2-
Benzylcyclohexanone

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Benzylcyclohexanone. Adherence to these procedures
IS essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)

When handling 2-Benzylcyclohexanone, the following personal protective equipment is
mandatory to minimize exposure and ensure safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles or

a face shield.[1]

Protects against splashes and
vapors that can cause serious
eye irritation or damage.[2][3]

[4]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[5]

Prevents skin contact, as the
substance causes skin
irritation.[2][3][4] Be aware that
the liquid may penetrate
gloves; frequent changes are
advisable.[4]

Skin and Body Protection

A standard laboratory coat or

chemical-resistant clothing.[4]

[5]

Provides a barrier against

accidental skin contact.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or if
aerosols are generated, a
NIOSH/MSHA-approved
respirator with an organic
vapor cartridge is necessary.[1]
[4] A type ABEK (EN14387)
respirator filter is also

recommended.[2]

Protects against inhalation of
vapors, which may cause
respiratory irritation.[1][2]

Hazard Summary

2-Benzylcyclohexanone is classified with the following hazards:

Combustible liquid.[2]

Causes skin irritation.[1][2][3][4]

Causes serious eye irritation/damage.[2][3][4]

May cause respiratory irritation.[1][2]
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Occupational Exposure Limits (Reference Data for
Cyclohexanone)

No specific occupational exposure limits have been established for 2-Benzylcyclohexanone.
[1] The following data for the structurally related compound, cyclohexanone, is provided as a
conservative reference.[5]

Organization Exposure Limit (Time-Weighted Average)
OSHA (PEL) 50 ppm (8-hour)

NIOSH (REL) 25 ppm (10-hour)

ACGIH (TLV) 20 ppm (8-hour)

Operational Plan: Step-by-Step Handling Procedure

Proper handling of 2-Benzylcyclohexanone is crucial to prevent exposure and accidents.
e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

o Work in a well-ventilated area, such as a chemical fume hood.[1][4]

o Assemble all necessary PPE as specified in the table above and ensure it is in good
condition.

e Handling:

o Ground all equipment to prevent static discharge, as the substance is a combustible liquid.

[31[4]1[6]
o Avoid contact with skin, eyes, and clothing.[1]

o Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1][3]
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o Keep the container tightly closed when not in use.[1][3][6]

o Keep the substance away from heat, sparks, and open flames.[3][4][6]

e Cleanup:

o

Wash hands and any exposed skin thoroughly after handling.[1][3]

o In case of a small spill, absorb the material with an inert absorbent such as vermiculite or
dry sand.[5] Do not use combustible materials like paper towels as the primary absorbent.

[5]
o Collect the absorbed material into a designated, sealed hazardous waste container.[1][5]

o For larger spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department.[5]

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 2-Benzylcyclohexanone is critical for environmental safety and regulatory
compliance.

» Waste Identification and Segregation:

o Clearly label a dedicated, sealable waste container as "Hazardous Waste: 2-
Benzylcyclohexanone".[5]

o Include the full chemical name and any relevant hazard pictograms on the label.[5]

» Containerization:
o Use a chemically compatible and leak-proof container, such as glass or polyethylene.[5]
o For liquid waste, use a sealable liquid waste container.[5]

e Storage:

o Store the hazardous waste container in a designated, well-ventilated, and cool area.[1]
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o The storage area should be clearly marked as a hazardous waste accumulation point.[5]

e Final Disposal:

o Dispose of the contents and container through an approved hazardous waste disposal
plant.[1] Do not dispose of this chemical down the drain or in regular trash.[5]

o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste disposal contractor.[5]

Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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